![molecular formula C5H6ClNO B1287715 4-(Chloromethyl)-3-methyl-1,2-oxazole CAS No. 99979-76-7](/img/structure/B1287715.png)
4-(Chloromethyl)-3-methyl-1,2-oxazole
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Overview
Description
4-(Chloromethyl)-3-methyl-1,2-oxazole, also known as CMMO, is an organic compound with a unique chemical structure and a wide range of applications in the field of organic synthesis. It is a versatile reagent that can be used to synthesize a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. CMMO is a highly reactive compound, and its reactivity and chemical structure make it an attractive choice for many chemical reactions.
Scientific Research Applications
Therapeutic Potential and Chemical Applications
4-(Chloromethyl)-3-methyl-1,2-oxazole is a derivative within the broader class of oxazole compounds, which have garnered significant attention for their wide-ranging therapeutic potentials and applications in chemical synthesis. Oxazoles are oxygen and nitrogen-containing heterocyclic compounds that have demonstrated a variety of pharmacological activities. These activities span from anticancer, antimicrobial, antihyperglycemic, to anti-inflammatory effects, making them subjects of extensive research for the development of new therapeutic agents (R. Kaur et al., 2018). Oxazole derivatives, by virtue of their structural flexibility, can interact with diverse molecular targets, including enzymes and receptors involved in various disease pathways, positioning them as versatile scaffolds in drug development.
Additionally, oxazole compounds, including this compound, play a crucial role in synthetic organic chemistry. Their utility extends to serving as intermediates in the synthesis of more complex molecules. For example, the synthesis and transformation of 4-phosphorylated derivatives of 1,3-azoles, which include oxazoles, have been explored for their chemical and biological properties. These derivatives exhibit a range of biological activities, further highlighting the importance of oxazoles in the development of new chemical entities with potential applications in agriculture, pharmaceuticals, and beyond (E. Abdurakhmanova et al., 2018).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-(chloromethyl)-3-methyl-1,2-oxazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6ClNO/c1-4-5(2-6)3-8-7-4/h3H,2H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZXFXHBNCPQBMK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC=C1CCl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6ClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70604635 |
Source
|
Record name | 4-(Chloromethyl)-3-methyl-1,2-oxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70604635 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.56 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
99979-76-7 |
Source
|
Record name | 4-(Chloromethyl)-3-methyl-1,2-oxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70604635 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(chloromethyl)-3-methyl-1,2-oxazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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